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Compound of Interest

Compound Name: 2'4',6'-Trifluoroacetophenone

Cat. No.: B1306031

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of 2',4,6'-
Trifluoroacetophenone

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and handling protocols for chemical compounds is paramount. This guide provides
a detailed summary of the Material Safety Data Sheet (MSDS) for 2',4',6'-
Trifluoroacetophenone (CAS No. 51788-77-3), a versatile reagent often employed in the
synthesis of pharmaceuticals and other advanced materials.[1] The following sections present
key data in a structured format, outline safety procedures, and visualize the logical flow of
hazard management.

Quantitative Data Summary

The physical and chemical properties of 2',4',6'-Trifluoroacetophenone are crucial for its
proper handling and use in experimental settings. These properties are summarized in the
table below.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 51788-77-3

Molecular Formula CsHsFsO

Molecular Weight 174.12 g/mol [1]

Appearance Colorless to light orange to yellow clear liquid[1]
Boiling Point 190 °C[1]

Density 1.34 g/cm3[1]

Refractive Index n20/D 1.47[1]

Purity =97%

Note: Data sourced from various supplier safety data sheets. Values may vary slightly between
batches and suppliers.

Hazard Identification and Safety Precautions

Understanding the hazards associated with 2',4',6'-Trifluoroacetophenone is the foundation
of its safe use. This information is typically conveyed through GHS (Globally Harmonized
System of Classification and Labelling of Chemicals) classifications and precautionary
statements.

Table 2: Hazard ldentification and Precautionary Statements
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Category Information
GHS Pictogram Exclamation mark (GHS0Q7)
Signal Word Warning

H315: Causes skin irritation.[2] H319: Causes
Hazard Statements serious eye irritation.[2] H335: May cause

respiratory irritation.[2]

Prevention: P261: Avoid breathing mist or
vapours. P264: Wash skin thoroughly after
handling. P271: Use only outdoors or in a well-
ventilated area. P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[3] Response: P302+P352: IF ON
SKIN: Wash with plenty of soap and water.
P304+P340: IF INHALED: Remove person to
fresh air and keep comfortable for breathing.[3]
P305+P351+P338: IF IN EYES: Rinse

] cautiously with water for several minutes.

Precautionary Statements .

Remove contact lenses, if present and easy to
do. Continue rinsing. P312: Call a POISON
CENTER or doctor if you feel unwell.
P332+P313: If skin irritation occurs: Get medical
advice/attention. P337+P313: If eye irritation
persists: Get medical advice/attention. Storage:
P403+P233: Store in a well-ventilated place.
Keep container tightly closed. P405: Store
locked up. Disposal: P501: Dispose of
contents/container to an approved waste

disposal plant.

Experimental Protocols: Safety and Handling

While specific experimental protocols involving 2',4',6'-Trifluoroacetophenone will vary based
on the research objectives, the following general safety and handling procedures should be
considered standard practice.
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Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[4]

» Respiratory Protection: Use in a well-ventilated area. If inhalation of vapors is likely, a
NIOSH/MSHA approved respirator with an organic vapor cartridge is recommended.[3]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing vapors or mist.[3][5]

Keep container tightly closed in a dry and well-ventilated place.[6]

Store at 2-8°C for long-term stability.[1]

First-Aid Measures:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3][6]

« Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation persists,
call a physician.[3][6]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[3][6]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3][6]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]
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Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2',4,6'-
Trifluoroacetophenone, from initial hazard assessment to emergency response.

Hazard Identification
(GHS Labels, MSDS)

informs

Risk Assessment
(Exposure Potential)

dictates

Implementation of Controls

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Safe Handling and Storage
(Dispensing, Storing)

’. L
// in case of incident

Waste Disposal

Emergency Preparedness (Approved Plant)

First-Aid Measures Spill Response Fire Response
(Eye Wash, Safety Shower) P P (Extinguisher)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2',4',6'-Trifluoroacetophenone.
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This comprehensive summary of the material safety data for 2',4',6'-Trifluoroacetophenone
provides a foundation for its safe use in a laboratory setting. Adherence to these guidelines is
essential for protecting the health and safety of all personnel. Always consult the most recent
version of the MSDS from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

o 2. 24 ,6'-Trifluoroacetophenone | 51788-77-3 [sigmaaldrich.com]
» 3. fishersci.com [fishersci.com]

e 4. datasheets.scbt.com [datasheets.scbt.com]

» 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e 6. capotchem.com [capotchem.com]

» To cite this document: BenchChem. [2',4',6'-Trifluoroacetophenone material safety data sheet
(MSDS) summary]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306031#2-4-6-trifluoroacetophenone-material-
safety-data-sheet-msds-summary]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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